N-{[1-(2-fluorophenyl)cyclopentyl]methyl}-3-isobutyl-5-isoxazolecarboxamide
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Description
Synthesis Analysis
The synthesis of compounds related to N-{[1-(2-fluorophenyl)cyclopentyl]methyl}-3-isobutyl-5-isoxazolecarboxamide often involves the use of bioisosteric replacements and cycloaddition reactions. For instance, one study detailed the synthesis of related compounds using specific routes that supported the correct identification of a research chemical, highlighting the intricacies of synthesizing compounds with similar structures (McLaughlin et al., 2016).
Molecular Structure Analysis
Molecular structure analysis of similar compounds involves extensive analytical characterization, including chromatographic, spectroscopic, and mass spectrometric platforms, as well as crystal structure analysis. Such analyses help in confirming the structure of newly synthesized compounds and understanding their molecular configurations (McLaughlin et al., 2016).
Chemical Reactions and Properties
The chemical reactions of isoxazole carboxamides and related compounds can involve cycloaddition and rearrangement processes. The regioselective synthesis of related compounds demonstrates the complexity of their chemical reactions, which can include steps like Fries rearrangement under catalyst- and solvent-free conditions, showcasing the chemical reactivity and potential transformations of these molecules (Moreno-Fuquen et al., 2019).
Physical Properties Analysis
The physical properties of compounds in the class of N-{[1-(2-fluorophenyl)cyclopentyl]methyl}-3-isobutyl-5-isoxazolecarboxamide, such as solubility, melting points, and crystal structure, can be deduced through various analytical techniques, including X-ray crystallography. These properties are crucial for understanding the compound's stability, solubility, and suitability for further applications (Moreno-Fuquen et al., 2019).
Chemical Properties Analysis
The chemical properties, including reactivity, potential biological activities, and interaction with biological targets, are fundamental aspects of research on these compounds. Studies on analogs and derivatives can provide insights into their cytotoxic and antioxidant activities, offering a glimpse into the therapeutic potential and chemical behavior of these molecules in biological systems (Iosr et al., 2015).
Safety and Hazards
properties
IUPAC Name |
N-[[1-(2-fluorophenyl)cyclopentyl]methyl]-3-(2-methylpropyl)-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25FN2O2/c1-14(2)11-15-12-18(25-23-15)19(24)22-13-20(9-5-6-10-20)16-7-3-4-8-17(16)21/h3-4,7-8,12,14H,5-6,9-11,13H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JFNFBMRXRHEONB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=NOC(=C1)C(=O)NCC2(CCCC2)C3=CC=CC=C3F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[1-(2-fluorophenyl)cyclopentyl]methyl}-3-isobutyl-5-isoxazolecarboxamide |
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